Methyl 2-amino-5-benzylbenzoate

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: methyl 2-amino-5-benzylbenzoate
• InChI: InChI=1S/C15H15NO2/c1-18-15(17)13-10-12(7-8-14(13)16)9-11-5-3-2-4-6-11/h2-8,10H,9,16H2,1H3
• InChI Key: OHNUZSZAYZGRKA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)CC2=CC=CC=C2)N

Description

Methyl 2-amino-5-benzylbenzoate is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl anthranilate (30.9 g; 205 mmols) and benzyl alcohol (4.43 g; 40,9 mmols) were dissolved in 50 mL of p-xylene. Montmorillonite (1.3 g), activated with hydrochloric acid, was added to the reaction mixture, which was then heated to boiling. The water produced during the reaction was collected using a Dean-Starck-apparatus. After three hours the solvent and the excess of methyl anthranilate were distilled off at reduced pressure. Chromatography using silica gel 60 and heptane/ethyl acetate (19/1->9/1) as eluent afforded 430 mg (4.4%) of the desired methyl 5-benzylanthranilate.